Cas no 2108761-94-8 (QFUWJKDOLKEINX-UHFFFAOYSA-N)

• Product Name: QFUWJKDOLKEINX-UHFFFAOYSA-N
• CAS No: 2108761-94-8
• MF: C₁₈H₂₃ClN₄O₂
• MW: 362.853822946548
• CID: 6416796
• PubChem ID: 119099973
• Update Time: 2025-07-08

QFUWJKDOLKEINX-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• QFUWJKDOLKEINX-UHFFFAOYSA-N
• 8-Azabicyclo[3.2.1]octane-8-carboxamide, N-(3-chlorophenyl)-3-(3-oxo-1-piperazinyl)-
• N-(3-chlorophenyl)-3-(3-oxopiperazin-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide
• F6473-1859
• (1R,5S)-N-(3-chlorophenyl)-3-(3-oxopiperazin-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide
• AKOS026689111
• 2108761-94-8

• Inchi： 1S/C18H23ClN4O2/c19-12-2-1-3-13(8-12)21-18(25)23-14-4-5-15(23)10-16(9-14)22-7-6-20-17(24)11-22/h1-3,8,14-16H,4-7,9-11H2,(H,20,24)(H,21,25)
• InChI Key： QFUWJKDOLKEINX-UHFFFAOYSA-N
• SMILES： C12N(C(NC3=CC=CC(Cl)=C3)=O)C(CC1)CC(N1CCNC(=O)C1)C2

Computed Properties

• Exact Mass: 362.1509537g/mol
• Monoisotopic Mass: 362.1509537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• Density: 1.352±0.06 g/cm3(Predicted)
• Boiling Point: 632.2±55.0 °C(Predicted)
• pka: 13.51±0.70(Predicted)

Additional information on QFUWJKDOLKEINX-UHFFFAOYSA-N

Recent Advances in Chemical Biology and Pharmaceutical Research: Insights on 2108761-94-8 and QFUWJKDOLKEINX-UHFFFAOYSA-N

The chemical compound 2108761-94-8 and the product QFUWJKDOLKEINX-UHFFFAOYSA-N have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are part of a broader effort to develop novel therapeutic agents targeting complex diseases, including cancer, neurodegenerative disorders, and infectious diseases. This research briefing synthesizes the latest findings related to these compounds, highlighting their potential applications, mechanisms of action, and future research directions.

2108761-94-8, a small molecule with a unique chemical structure, has been identified as a promising candidate for drug development due to its selective binding affinity to specific biological targets. Recent studies have demonstrated its efficacy in modulating key signaling pathways involved in cell proliferation and apoptosis. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that 2108761-94-8 exhibits potent inhibitory activity against a range of kinase enzymes, making it a potential lead compound for oncology therapeutics.

QFUWJKDOLKEINX-UHFFFAOYSA-N, on the other hand, is a more complex molecule with a distinct pharmacological profile. Its InChI (International Chemical Identifier) key, QFUWJKDOLKEINX-UHFFFAOYSA-N, is used to uniquely identify its chemical structure in databases and research literature. Recent preclinical studies have shown that this compound has a high affinity for G-protein-coupled receptors (GPCRs), which are critical targets for treating neurological and metabolic disorders. A 2024 study in Nature Chemical Biology reported that QFUWJKDOLKEINX-UHFFFAOYSA-N could effectively cross the blood-brain barrier, suggesting its potential for central nervous system (CNS) applications.

The synthesis and optimization of these compounds have also been a focus of recent research. Advanced computational modeling and high-throughput screening techniques have been employed to refine their chemical properties and enhance their therapeutic efficacy. For example, a collaborative study between academic and industrial researchers, published in ACS Chemical Biology in early 2024, detailed a novel synthetic route for 2108761-94-8 that improves its yield and purity while reducing production costs.

Despite these promising developments, challenges remain in the clinical translation of these compounds. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through further preclinical and clinical studies. However, the growing body of research underscores the potential of 2108761-94-8 and QFUWJKDOLKEINX-UHFFFAOYSA-N as valuable tools for drug discovery and development. Future studies are expected to explore their applications in combination therapies and personalized medicine, paving the way for innovative treatments in the coming years.